Cas no 1938504-63-2 ((3S,4S)-1-benzyl-N-(cyanomethyl)-4-(trifluoromethyl)pyrrolidine-3-carboxamide)

• Product Name: (3S,4S)-1-benzyl-N-(cyanomethyl)-4-(trifluoromethyl)pyrrolidine-3-carboxamide
• CAS No: 1938504-63-2
• MF: C₁₅H₁₆F₃N₃O
• MW: 311.302253723145
• CID: 6370323
• PubChem ID: 120963510
• Update Time: 2025-11-01

(3S,4S)-1-benzyl-N-(cyanomethyl)-4-(trifluoromethyl)pyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• (3S,4S)-1-benzyl-N-(cyanomethyl)-4-(trifluoromethyl)pyrrolidine-3-carboxamide
• Z2059165935
• EN300-26685471
• 1938504-63-2
• AKOS026645587

• Inchi： 1S/C15H16F3N3O/c16-15(17,18)13-10-21(8-11-4-2-1-3-5-11)9-12(13)14(22)20-7-6-19/h1-5,12-13H,7-10H2,(H,20,22)/t12-,13-/m1/s1
• InChI Key： BDWFWKXCKWFMPB-CHWSQXEVSA-N
• SMILES： FC([C@@H]1CN(CC2C=CC=CC=2)C[C@H]1C(NCC#N)=O)(F)F

Computed Properties

• Exact Mass: 311.12454663g/mol
• Monoisotopic Mass: 311.12454663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.1Ų

Additional information on (3S,4S)-1-benzyl-N-(cyanomethyl)-4-(trifluoromethyl)pyrrolidine-3-carboxamide

Introduction to (3S,4S)-1-benzyl-N-(cyanomethyl)-4-(trifluoromethyl)pyrrolidine-3-carboxamide (CAS No. 1938504-63-2)

(3S,4S)-1-benzyl-N-(cyanomethyl)-4-(trifluoromethyl)pyrrolidine-3-carboxamide (CAS No. 1938504-63-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolidines, which are cyclic amines with a wide range of biological activities, including central nervous system (CNS) modulation, anti-inflammatory effects, and anti-cancer properties.

The structure of (3S,4S)-1-benzyl-N-(cyanomethyl)-4-(trifluoromethyl)pyrrolidine-3-carboxamide is characterized by a pyrrolidine ring substituted with a benzyl group at the 1-position, a trifluoromethyl group at the 4-position, and an N-cyanomethyl carboxamide moiety at the 3-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various pharmaceutical applications.

Recent research has focused on the potential of (3S,4S)-1-benzyl-N-(cyanomethyl)-4-(trifluoromethyl)pyrrolidine-3-carboxamide as a lead compound for drug development. Studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has demonstrated neuroprotective effects in preclinical models of neurodegenerative diseases, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of (3S,4S)-1-benzyl-N-(cyanomethyl)-4-(trifluoromethyl)pyrrolidine-3-carboxamide have also been extensively studied. Research indicates that it has favorable oral bioavailability and a reasonable half-life, which are crucial factors for its development as an orally administered drug. Furthermore, the compound has shown low toxicity in animal models, making it a promising candidate for further clinical evaluation.

In terms of synthesis, (3S,4S)-1-benzyl-N-(cyanomethyl)-4-(trifluoromethyl)pyrrolidine-3-carboxamide can be prepared through a multi-step process involving the formation of the pyrrolidine ring followed by functional group modifications. The synthesis typically starts with the reaction of an appropriate amino acid derivative with benzyl chloride to form the benzyl-substituted pyrrolidine. Subsequent steps involve the introduction of the trifluoromethyl group and the N-cyanomethyl carboxamide moiety. The overall synthetic route is efficient and scalable, making it suitable for large-scale production.

The biological activity of (3S,4S)-1-benzyl-N-(cyanomethyl)-4-(trifluoromethyl)pyrrolidine-3-carboxamide has been evaluated in various in vitro and in vivo models. In cell-based assays, it has shown significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. In animal models of inflammation and neurodegeneration, the compound has demonstrated efficacy in reducing tissue damage and improving functional outcomes. These findings highlight its potential as a therapeutic agent for treating inflammatory and neurodegenerative disorders.

Moreover, recent clinical trials have begun to explore the safety and efficacy of (3S,4S)-1-benzyl-N-(cyanomethyl)-4-(trifluoromethyl)pyrrolidine-3-carboxamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and exhibits a favorable safety profile. Phase II trials are currently underway to further evaluate its efficacy in specific patient populations.

In conclusion, (3S,4S)-1-benzyl-N-(cyanomethyl)-4-(trifluoromethyl)pyrrolidine-3-carboxamide (CAS No. 1938504-63-2) is a promising compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. Its unique structure and biological activities make it an attractive candidate for further development as a therapeutic agent for inflammatory and neurodegenerative diseases. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its eventual use in clinical practice.